Cas no 99070-68-5 ( )

• Product Name: &nbsp
• CAS No: 99070-68-5
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD13173464
• CID: 870198
• PubChem ID: 45081236
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-propylsulfanylbenzoyl chloride
• Benzoyl chloride, 4-(propylthio)- (9CI)
• 4-(n-Propylthio)benzoyl chloride
• 99070-68-5
• 4-(PROPYLTHIO)-BENZOYL CHLORIDE
• DTXSID90664458
• 4-(Propylthio)benzoyl chloride
• 4-(Propylsulfanyl)benzoyl chloride
•  

• MDL： MFCD13173464
• Inchi： 1S/C10H11ClOS/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h3-6H,2,7H2,1H3
• InChI Key： UOYDIOHDNDVYPX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)SCCC)=O

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives